Cas no 1807225-46-2 (3-Bromo-4-bromomethyl-2-cyanobenzoic acid)

• Product Name: 3-Bromo-4-bromomethyl-2-cyanobenzoic acid
• CAS No: 1807225-46-2
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 4946567
• Update Time: 2025-06-15

3-Bromo-4-bromomethyl-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-bromomethyl-2-cyanobenzoic acid

• Inchi： 1S/C9H5Br2NO2/c10-3-5-1-2-6(9(13)14)7(4-12)8(5)11/h1-2H,3H2,(H,13,14)
• InChI Key： VACKHXKUWKORLG-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(=O)O)C=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-bromomethyl-2-cyanobenzoic acid

Introduction to 3-Bromo-4-bromomethyl-2-cyanobenzoic acid (CAS No. 1807225-46-2)

3-Bromo-4-bromomethyl-2-cyanobenzoic acid (CAS No. 1807225-46-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by the presence of a bromo group, a bromomethyl group, and a cyano group on a benzoic acid backbone, which collectively confer it with distinct chemical properties and reactivity.

The molecular formula of 3-Bromo-4-bromomethyl-2-cyanobenzoic acid is C₉H₆Br₂NO₂, and its molecular weight is approximately 300.95 g/mol. The compound's structure includes a benzene ring with substituents that enhance its reactivity and functional versatility. The presence of the bromo and bromomethyl groups makes it an excellent starting material for various synthetic transformations, while the cyano group provides additional reactivity and functionalization opportunities.

In the realm of pharmaceutical research, 3-Bromo-4-bromomethyl-2-cyanobenzoic acid has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of inhibitors for specific enzymes and receptors, which are crucial targets in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors for protein kinases, which are implicated in cancer and inflammatory diseases.

The cyano group in 3-Bromo-4-bromomethyl-2-cyanobenzoic acid can be readily converted into other functional groups through various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to form amines. These transformations can significantly expand the range of derivatives that can be synthesized from this compound, making it a valuable building block in organic synthesis.

In materials science, 3-Bromo-4-bromomethyl-2-cyanobenzoic acid has been investigated for its potential use in the development of new materials with unique properties. The compound's ability to undergo controlled polymerization reactions has led to the synthesis of polymers with tailored mechanical and thermal properties. These polymers have applications in areas such as coatings, adhesives, and electronic materials.

The bromo and bromomethyl groups in 3-Bromo-4-bromomethyl-2-cyanobenzoic acid also make it an attractive candidate for cross-coupling reactions, which are widely used in synthetic chemistry to form carbon-carbon bonds. These reactions are essential for the synthesis of complex organic molecules and have been extensively studied for their efficiency and selectivity. A recent study published in Organic Letters demonstrated the use of this compound in Suzuki-Miyaura coupling reactions to synthesize biologically active compounds with high yields and purity.

The safety profile of 3-Bromo-4-bromomethyl-2-cyanobenzoic acid is an important consideration for its practical applications. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. The compound should be stored in a cool, dry place away from incompatible substances and should be handled using appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, 3-Bromo-4-bromomethyl-2-cyanobenzoic acid (CAS No. 1807225-46-2) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it a valuable intermediate for the synthesis of novel compounds with diverse applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in various scientific disciplines.